2-((2-(indolin-1-yl)-2-oxoethyl)thio)-3-(2-methoxyphenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 2-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]sulfanyl-3-(2-methoxyphenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C23H21N3O3S2/c1-29-19-9-5-4-8-18(19)26-22(28)21-16(11-13-30-21)24-23(26)31-14-20(27)25-12-10-15-6-2-3-7-17(15)25/h2-9H,10-14H2,1H3
• InChI Key: VSHFBLWUZBLFEX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2C(=O)C3=C(CCS3)N=C2SCC(=O)N4CCC5=CC=CC=C54
• Molecular Formula: C23H21N3O3S2
• Molecular Weight: 451.6 g/mol
• CAS No.: 362501-73-3

Description

2-((2-(indolin-1-yl)-2-oxoethyl)thio)-3-(2-methoxyphenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C23H21N3O3S2 and its molecular weight is 451.56. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activity

Compounds related to thieno[3,2-d]pyrimidine derivatives have demonstrated potent anticancer activity. A study synthesized various 6-phenyl-thieno[3,2-d]pyrimidine derivatives, finding that they displayed significant anticancer effects comparable to doxorubicin on human cancer cell lines, including breast adenocarcinoma, cervical carcinoma, and colonic carcinoma (Hafez & El-Gazzar, 2017).

Anticonvulsant Activity

In another study, thieno[3,2-d]pyrimidine derivatives were investigated for their anticonvulsant properties. The research involved synthesizing and testing these compounds, which revealed a notable "structure-activity" relationship in their anticonvulsant effects (Severina et al., 2019).

Corrosion Inhibition

Thieno[3,2-d]pyrimidine derivatives have been studied for their effectiveness in corrosion inhibition. For example, research demonstrated the corrosion inhibition effect of spiropyrimidinethiones on mild steel in acidic environments, indicating potential applications in materials science (Yadav et al., 2015).

Antifungal Activity

Certain derivatives of thieno[3,2-d]pyrimidine have shown antifungal effects. A study synthesized pyrimidin-amine derivatives and tested their biological activity against fungi like Aspergillus terreus and Aspergillus niger, finding some compounds to be effective antifungal agents (Jafar et al., 2017).

Antioxidant and Antimicrobial Evaluation

Thieno[3,2-d]pyrimidine derivatives have also been evaluated for their antioxidant and antimicrobial properties. A study conducted on indolylthienopyrimidines revealed promising antioxidant and antimicrobial activities, suggesting their potential in pharmaceutical applications (Saundane et al., 2012).